Cas no 161419-63-2 (1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-)

1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- structure
161419-63-2 structure
Product Name:1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
CAS No:161419-63-2
MF:C16H18N4O2
MW:298.339723110199
CID:1341054
Update Time:2024-08-17

1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 1-butyl-3,7-dihydro-3-(phenylmethyl)-
    • 1H-Purine-2,6-dione, 1-butyl-3,9-dihydro-3-(phenylmethyl)-
    • Inchi: 1S/C16H18N4O2/c1-2-3-9-19-15(21)13-14(18-11-17-13)20(16(19)22)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,17,18)
    • InChI Key: MKXAPFXXDKBXAK-UHFFFAOYSA-N
    • SMILES: N1C2=C(N(CC3=CC=CC=C3)C(=O)N(CCCC)C2=O)NC=1

Computed Properties

  • Exact Mass: 298.14314

Experimental Properties

  • Density: 1.286±0.06 g/cm3(Predicted)
  • Boiling Point: 549.9±52.0 °C(Predicted)
  • PSA: 69.3
  • pka: 8.24±0.70(Predicted)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd